![molecular formula C7H9BrN2O B6268546 2-(6-bromopyridazin-3-yl)propan-2-ol CAS No. 1303968-01-5](/img/no-structure.png)
2-(6-bromopyridazin-3-yl)propan-2-ol
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Description
2-(6-Bromopyridazin-3-yl)propan-2-ol is a chemical compound with the molecular formula C7H9BrN2O . It has a molecular weight of 217.1. The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H9BrN2O/c1-8(2,11)6-4-3-5-7(9)10-6/h3-5,11H,1-2H3 . The canonical SMILES is CC©(C1=NC(=CC=C1)Br)O .Physical And Chemical Properties Analysis
This compound is a solid . It has a molecular weight of 217.1. The compound has a topological polar surface area of 33.1 Ų . It has one hydrogen bond donor count and two hydrogen bond acceptor counts .Safety and Hazards
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(6-bromopyridazin-3-yl)propan-2-ol involves the conversion of 6-bromopyridazine to the corresponding aldehyde, followed by a Grignard reaction with propargyl alcohol and subsequent reduction of the resulting alkyne.", "Starting Materials": [ "6-bromopyridazine", "magnesium", "propargyl alcohol", "diethyl ether", "tetrahydrofuran", "sodium borohydride", "acetic acid", "water" ], "Reaction": [ "1. Conversion of 6-bromopyridazine to 6-bromopyridazin-3-carbaldehyde using a modified Vilsmeier-Haack reaction with DMF and POCl3.", "2. Preparation of propargylmagnesium bromide by reacting propargyl alcohol with magnesium in diethyl ether or tetrahydrofuran.", "3. Addition of 6-bromopyridazin-3-carbaldehyde to propargylmagnesium bromide to form the corresponding alkyne.", "4. Reduction of the alkyne using sodium borohydride in acetic acid and water to yield 2-(6-bromopyridazin-3-yl)prop-2-yn-1-ol.", "5. Conversion of the propargylic alcohol to the desired product, 2-(6-bromopyridazin-3-yl)propan-2-ol, by hydrogenation over a palladium catalyst." ] } | |
1303968-01-5 | |
Molecular Formula |
C7H9BrN2O |
Molecular Weight |
217.1 |
Purity |
95 |
Origin of Product |
United States |
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